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Compound of Interest

Compound Name: 3-Pyridinecarboxaldehyde

Cat. No.: B140518

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, critical safety and logistical information for the handling and
disposal of 3-Pyridinecarboxaldehyde. Adherence to these procedures is essential for
ensuring laboratory safety and operational integrity.

I. Chemical Hazard and Exposure Summary

3-Pyridinecarboxaldehyde is a flammable liquid and vapor that poses several health risks. It
Is harmful if swallowed, causes skin irritation, and can lead to serious eye damage.[1][2]
Additionally, it may cause respiratory irritation and an allergic skin reaction.[2] Inhalation of
vapors can lead to drowsiness and dizziness.[1]
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Hazard Classification

Description

Physical Hazards

Flammable liquid and vapor.[1][2] Vapors may
form explosive mixtures with air and can travel

to an ignition source and flash back.[3]

Health Hazards

Harmful if swallowed.[1][2] Causes severe eye
irritation and potential for serious damage.[1][2]
Causes skin irritation and may cause an allergic

skin reaction.[2] May cause respiratory irritation.

[1](2]

Environmental Hazards

Harmful to aquatic life with long-lasting effects.

[2]

Il. Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 3-

Pyridinecarboxaldehyde.
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles conforming to EN166
(EU) or OSHA 29 CFR
1910.133.[3][4]

To prevent eye contact which

can cause serious damage.[1]

[2]

Hand Protection

Wear chemical protective
gloves (e.g., PVC). For
prolonged contact, a glove with
a protection class of 5 or
higher (breakthrough time >
240 minutes) is recommended.
For brief contact, a class 3 or
higher (> 60 minutes) is
suitable.[1]

To prevent skin contact,
irritation, and potential

sensitization.[1][2]

Skin and Body Protection

Wear appropriate protective
clothing, such as a lab coat or
overalls, and an apron (e.g.,
PVC).[1][3] For larger scale
operations, non-static clothing
and non-sparking safety

footwear are recommended.[1]

To prevent skin exposure and
contamination of personal
clothing.[1][3]

Respiratory Protection

Use only in a well-ventilated
area.[3] If exposure limits may
be exceeded or irritation is
experienced, a NIOSH/MSHA
or European Standard EN 149
approved respirator with a
Type Afilter is required.[1][3]

To prevent inhalation of vapors
which can cause respiratory
irritation, dizziness, and other

central nervous system effects.

[1]

lll. Step-by-Step Handling and Storage Procedures

A. Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[3]
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» Ensure safety showers and eyewash stations are readily accessible.[4]
o Use explosion-proof electrical, ventilating, and lighting equipment.[2][4]

B. Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves
for any signs of degradation.

Dispensing: Ground and bond containers when transferring the material to prevent static
discharge.[2][3] Use only non-sparking tools.[2][4]

Avoid Contact: Avoid all personal contact, including inhalation of vapors.[1] Do not allow the
chemical to come into contact with eyes, skin, or clothing.[3][4]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3]
Contaminated clothing should be removed and washed before reuse.[2]

C. Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[3]

Keep away from heat, sparks, open flames, and other sources of ignition.[2][3]

The substance is air and light sensitive; consider storing under an inert gas like nitrogen.[1]

[5]

Store in an approved flammable liquid storage area.[1]

IV. Emergency and Disposal Plans
A. Spill Response:
e Minor Spills:

o Remove all ignition sources.[1][3]

o Ventilate the area.
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o Absorb the spill with an inert material (e.g., dry sand or earth) and place it into a suitable,

labeled chemical waste container.[3]

e Major Spills:

o Evacuate the area immediately and move upwind.[1]

o Alert emergency responders, providing the location and nature of the hazard.[1]

o Only personnel with appropriate training and PPE should attempt to control the spill.

B. First Aid Measures:

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.
Flush skin with plenty of soap and water for at
least 15 minutes. Seek medical attention if

irritation or a rash occurs.[3][4]

Remove the individual from the contaminated

area to fresh air. If breathing is difficult, provide

Inhalation
oxygen. If not breathing, give artificial
respiration. Seek medical attention.[3]
Do not induce vomiting. If the person is
conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

C. Disposal Plan:

o 3-Pyridinecarboxaldehyde and its container must be disposed of as hazardous waste.[1]
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» All waste disposal must be conducted in accordance with local, state, and federal
regulations.[1]

» Do not allow the chemical or wash water from cleaning equipment to enter drains.[1]

e Consult with your institution's environmental health and safety (EHS) department for specific
disposal procedures.

Workflow for Handling 3-Pyridinecarboxaldehyde
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Workflow for Handling 3-Pyridinecarboxaldehyde
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Caption: A flowchart outlining the key procedural steps for the safe handling of 3-
Pyridinecarboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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